Cas no 56363-81-6 (1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one
• CAS No: 56363-81-6
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD24717135
• CID: 5232289
• PubChem ID: 12235681
• Update Time: 2026-03-07

1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-hydroxybenzo[b]thien-2-yl)-
• 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one

• MDL： MFCD24717135
• Inchi： 1S/C10H8O2S/c1-6(11)10-5-7-4-8(12)2-3-9(7)13-10/h2-5,12H,1H3
• InChI Key： JUQUOEZMUSCAFN-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC2=CC=C(O)C=C2C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one

1-(5-Hydroxy-1-Benzothiophen-2-yl)Ethan-1-one: A Comprehensive Overview

The compound with CAS No. 56363-81-6, commonly referred to as 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiophene derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

Benzothiophene derivatives have been extensively studied due to their ability to exhibit diverse biological activities. The presence of the thiophene ring in the structure of 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one contributes to its aromaticity and stability, making it a valuable substrate for further functionalization. Recent studies have highlighted the potential of this compound as a precursor for developing novel anti-inflammatory and antioxidant agents. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics, to explore its binding affinity with key biological targets like cyclooxygenase (COX) enzymes.

The synthesis of 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the benzothiophene core. One of the most efficient methods reported in recent literature involves the condensation of o-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions. This approach not only ensures high yield but also allows for precise control over the substitution pattern on the benzothiophene ring. The introduction of the hydroxyl group at position 5 is critical for enhancing the compound's solubility and bioavailability, as demonstrated in a study published in *Journal of Medicinal Chemistry*.

One of the most intriguing aspects of 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one is its ability to act as a versatile scaffold for drug design. By modifying the substituents on the benzothiophene ring or altering the ketone group, researchers can tailor its pharmacokinetic properties and target specificity. For instance, a team at Stanford University recently developed a series of analogs by introducing electron-withdrawing groups at position 2 of the benzothiophene ring. These modifications significantly improved the compound's ability to inhibit tumor growth in preclinical models.

In addition to its pharmacological applications, benzothiophene derivatives like this compound have found utility in materials science. The unique electronic properties of benzothiophene derivatives make them promising candidates for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A study conducted at the University of Tokyo demonstrated that incorporating benzothiophene derivatives into polymer blends can enhance their charge transport properties, paving the way for next-generation electronic devices.

From a sustainability perspective, there has been growing interest in developing eco-friendly synthesis routes for benzothiophene derivatives. Traditional methods often rely on hazardous reagents and generate significant waste. To address this challenge, researchers have explored green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis. These methods not only reduce environmental impact but also improve reaction efficiency, making them highly suitable for large-scale production.

Looking ahead, the future of 1-(5-hydroxy-1-benzothiophen-2-yl)ethan-1-one appears bright, with ongoing research focusing on its potential as a therapeutic agent and advanced material component. Collaborative efforts between academia and industry are expected to accelerate its translation into practical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in both medicine and technology.

In conclusion, CAS No. 56363-81-6, or 1-(5-hydroxy-1-benzothiophen-2-yll)ethanone, stands out as a remarkable molecule with vast potential across multiple disciplines. Its unique structure, versatile properties, and promising applications make it a focal point for scientific exploration. With continued research and innovation, this compound is poised to make significant contributions to both human health and technological advancement.